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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyridine

Cat. No.: B1282197

2-Acetyl-3-methylpyridine: A Technical Safety
Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety information for 2-
Acetyl-3-methylpyridine (CAS No. 85279-30-7). Due to the limited availability of a
comprehensive, dedicated Safety Data Sheet (SDS) for this specific compound, this document
synthesizes available data from authoritative sources, including the PubChem database, and
supplements it with information from the SDS of structurally similar isomers such as 2-
Acetylpyridine and 3-Acetylpyridine. This guide is intended to inform researchers and
professionals in drug development and other scientific fields on the safe handling, storage, and
disposal of this compound.

Chemical and Physical Properties

2-Acetyl-3-methylpyridine, also known as 1-(3-methylpyridin-2-yl)ethan-1-one, is a pyridine
derivative. The following table summarizes its key chemical and physical properties. Data for
the closely related isomer, 2-Acetylpyridine, is included for comparison.
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2-Acetylpyridine (Isomer

Property 2-Acetyl-3-methylpyridine .
for Comparison)
CAS Number 85279-30-7 1122-62-9
Molecular Formula CsHsNO C7H7NO
Molecular Weight 135.16 g/mol [1] 121.14 g/mol [2][3]
Boiling Point No data available 188-189 °C[2][3]
Density No data available 1.08 g/cm3 at 25 °CJ[3]
Flash Point No data available 76 °C (168.8 °F)[4]
Appearance No data available Viscous colorless liquid[2]
Solubility No data available Soluble in ether and acids[5]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. Based on information from the PubChem
database, 2-Acetyl-3-methylpyridine is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity _
] ) H335: May cause respiratory
(Single Exposure), Respiratory 3 o
o irritation[1]
Tract Irritation

Signal Word: Warning[1]

Hazard Pictograms:
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. Llalt text

The following diagram illustrates the logical relationship of the GHS hazard statements for 2-
Acetyl-3-methylpyridine.

GHS Hazard Statements

H335: May cause respiratory irritation

2-Acetyl-3-methylpyridine Q

H315: Causes skin irritation
H302: Harmful if swallowed

Click to download full resolution via product page

GHS Hazard Statements for 2-Acetyl-3-methylpyridine.

Toxicological Information

Detailed toxicological studies specifically for 2-Acetyl-3-methylpyridine are not readily
available. However, based on the GHS classification, the primary toxicological concerns are
acute oral toxicity, and irritation to the skin, eyes, and respiratory system. For the related
isomer, 2-Acetylpyridine, the oral LD50 in rats is reported as 2280 mg/kg.[4] It is important to
note that the toxicological properties of 2-Acetyl-3-methylpyridine have not been fully
investigated. No components of the related compound 2-Acetylpyridine at levels greater than or
equal to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC,
NTP, or OSHA.
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Experimental Protocols

Specific experimental protocols for safety and toxicity testing of 2-Acetyl-3-methylpyridine are
not available in the public domain. However, standard OECD (Organisation for Economic Co-
operation and Development) guidelines for testing of chemicals would be applicable. These
include:

o Acute Oral Toxicity: OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class
Method). This method involves the administration of the test substance to fasted animals in a
stepwise procedure.

o Skin Irritation/Corrosion: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). This
involves the application of the test substance to the skin of an animal, followed by
observation for erythema and edema.

o Eye Irritation/Corrosion: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). The test
substance is applied to the eye of an animal, and the degree of eye irritation/corrosion is
evaluated by scoring lesions of the conjunctiva, cornea, and iris.

The workflow for a general chemical safety assessment is outlined below.
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Chemical Safety Assessment Workflow
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(2-Acetyl-3-methylpyridine)

i
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(GHS, Toxicology Data)

i

Exposure Assessment
(Routes, Duration, Frequency)

Re-evaluate

Risk Characterization
(Integrate Hazard and Exposure)

:

Implement Control Measures
(PPE, Engineering Controls)

:

Review and Update
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General workflow for a chemical safety assessment.

Safe Handling and Storage
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Given the identified hazards, the following precautions should be taken when handling 2-
Acetyl-3-methylpyridine:

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
Ensure eyewash stations and safety showers are readily accessible.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4]

The decision-making process for handling a chemical spill is illustrated in the following diagram.
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Chemical Spill Response

Evacuate Immediate Area

:

Alert Others & Supervisor

:

Assess the Spill
(Size, Hazard)

:

Small & Low Hazard?

Yes No

Clean up with appropriate
absorbent material

P

Dispose of waste properly

Contact Emergency Response
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Decision workflow for responding to a chemical spill.

First-Aid Measures
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In case of exposure to 2-Acetyl-3-methylpyridine, the following first-aid measures should be
taken:

 |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[6]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[7]

Fire-Fighting Measures

While the flashpoint for 2-Acetyl-3-methylpyridine is not available, its isomer 2-Acetylpyridine
IS a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: Forms explosive mixtures with air on intense heating. Hazardous
combustion products may include carbon oxides and nitrogen oxides.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[9]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not let the product enter drains.

This technical guide is intended for informational purposes only and should not be considered a
substitute for a formal risk assessment. Researchers should always consult the most current
and comprehensive safety information available and adhere to all institutional and regulatory
safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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